Cas no 15386-96-6 (3-[(3-chlorophenyl)carbamoyl]propanoic acid)

• Product Name: 3-[(3-chlorophenyl)carbamoyl]propanoic acid
• CAS No: 15386-96-6
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD00449641
• CID: 904144
• PubChem ID: 749489
• Update Time: 2025-05-20

3-[(3-chlorophenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-CHLOROPHENYL)AMINO]-4-OXOBUTANOIC ACID
• 4-(3-chloroanilino)-4-oxobutanoic acid
• F0777-0909
• ASISCHEM V90922
• OTAVA-BB 7113231969
• BUTANOIC ACID, 4-[(3-CHLOROPHENYL)AMINO]-4-OXO-
• 3-[(3-chlorophenyl)carbamoyl]propanoic acid
• N-(3-Chlorophenyl)succinamic acid
• Oprea1_451683
• N-(3-CHLORO-PHENYL)-SUCCINAMIC ACID
• 15386-96-6
• MFCD00449641
• EN300-235844
• AKOS000296018
• DTXSID90353714
• Z56176918
• 4-((3-chlorophenyl)amino)-4-oxobutanoic acid
• CBDivE_007476
• STK248645
• AK-918/06450022

• MDL： MFCD00449641
• Inchi： 1S/C10H10ClNO3/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(14)15/h1-3,6H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： FUYXHCXIVNUOJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 227.03500
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Melting Point: 150 °C
• Boiling Point: 481.7±30.0 °C(Predicted)
• PSA: 66.40000
• LogP: 2.21630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-[(3-chlorophenyl)carbamoyl]propanoic acid

Research Brief on 3-[(3-chlorophenyl)carbamoyl]propanoic acid (CAS: 15386-96-6): Recent Advances and Applications

3-[(3-chlorophenyl)carbamoyl]propanoic acid (CAS: 15386-96-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its carbamoyl and propanoic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and emerging applications.

Recent studies have focused on the synthesis and characterization of 3-[(3-chlorophenyl)carbamoyl]propanoic acid, with particular attention to its role as an intermediate in the production of more complex pharmaceutical agents. The compound's unique structure allows for versatile chemical modifications, making it a valuable building block in medicinal chemistry. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity, ensuring its suitability for further pharmacological evaluation.

In the context of biological activity, 3-[(3-chlorophenyl)carbamoyl]propanoic acid has demonstrated promising results in preliminary in vitro assays. Studies indicate that this compound exhibits moderate inhibitory effects on specific enzymatic targets, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory processes. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential role in targeted drug delivery systems. Due to its carboxylic acid moiety, 3-[(3-chlorophenyl)carbamoyl]propanoic acid can be conjugated with various drug molecules to enhance their solubility and bioavailability. Recent research has explored its use in prodrug formulations, where the compound acts as a carrier to improve the therapeutic index of poorly soluble drugs. This approach has shown particular promise in oncology, where targeted delivery is critical for minimizing off-target effects.

Despite these advancements, challenges remain in the optimization of 3-[(3-chlorophenyl)carbamoyl]propanoic acid for clinical applications. Issues such as metabolic stability, tissue distribution, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the compound's potential into viable therapeutic options.

In conclusion, 3-[(3-chlorophenyl)carbamoyl]propanoic acid (CAS: 15386-96-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatile chemical properties and preliminary biological activities make it a promising candidate for further investigation. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, contributing to the advancement of drug discovery and development in the coming years.